Cas no 123061-59-6 (Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)-)

Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)-, is a specialized organotin compound featuring a pyrimidine core functionalized with a methylthio group at the 2-position and a trimethylstannyl moiety at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly in Stille cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds with high selectivity. The trimethylstannyl group enhances reactivity, while the methylthio substituent offers additional stability. Its well-defined reactivity profile and compatibility with diverse substrates make it useful in pharmaceutical and materials science research. Proper handling under inert conditions is recommended due to the sensitivity of organotin compounds.
Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)- structure
123061-59-6 structure
Product Name:Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)-
CAS No:123061-59-6
MF:C8H14N2SSn
MW:288.985159397125
MDL:MFCD29054483
CID:3694829
PubChem ID:11266229
Update Time:2025-06-10

Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)-
    • 2-methylsulfanyl-4-trimethylstannanylpyrimidine
    • 2-(Methylthio)-4-(trimethylstannyl)pyrimidine
    • SY268129
    • 123061-59-6
    • SCHEMBL309322
    • MFCD29054483
    • 2-methylsulfanyl-4-trimethylstannanyl-pyrimidine
    • 2-methanesulfenyl-4-trimethylstannylpyrimidine
    • NXYIFFRQXBCORK-UHFFFAOYSA-N
    • DA-47005
    • MDL: MFCD29054483
    • Inchi: 1S/C5H5N2S.3CH3.Sn/c1-8-5-6-3-2-4-7-5;;;;/h2-3H,1H3;3*1H3;
    • InChI Key: NXYIFFRQXBCORK-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=CC([Sn](C)(C)C)=N1

Computed Properties

  • Exact Mass: 289.989972Da
  • Monoisotopic Mass: 289.989972Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.1Ų

Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)- Pricemore >>

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Additional information on Pyrimidine, 2-(methylthio)-4-(trimethylstannyl)-

2-(Methylthio)-4-(Trimethylstannyl)pyrimidine (CAS No. 123061-59-6): A Comprehensive Overview

2-(Methylthio)-4-(trimethylstannyl)pyrimidine (CAS No. 123061-59-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a pyrimidine core, a methylthio substituent, and a trimethylstannyl group. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and materials.

The pyrimidine core is a fundamental building block in nucleic acids and many biologically active molecules. The presence of the methylthio group introduces sulfur functionality, which can enhance the compound's reactivity and biological activity. The trimethylstannyl group, on the other hand, is a valuable organometallic moiety that can participate in various chemical transformations, such as Stille coupling reactions, which are widely used in synthetic organic chemistry.

Recent research has highlighted the potential of 2-(methylthio)-4-(trimethylstannyl)pyrimidine in the development of new therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent antiviral and anticancer activities. The ability to fine-tune the properties of these molecules through structural modifications makes them promising candidates for drug discovery and development.

In the context of medicinal chemistry, 2-(methylthio)-4-(trimethylstannyl)pyrimidine can serve as a key intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity allow for the introduction of various substituents, which can be tailored to optimize biological activity and pharmacokinetic properties. This flexibility is crucial in the iterative process of drug design and optimization.

Moreover, the compound's trimethylstannyl group can be readily converted into other functional groups through well-established chemical reactions. For example, Stille coupling reactions can be used to introduce aryl or vinyl groups, thereby expanding the range of possible derivatives. This versatility is particularly valuable in the synthesis of complex natural products and drug candidates.

The physical and chemical properties of 2-(methylthio)-4-(trimethylstannyl)pyrimidine have been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing 2-(methylthio)-4-(trimethylstannyl)pyrimidine. These methods provide detailed information about the molecular structure and purity, which are essential for ensuring the quality and reliability of synthetic procedures.

In addition to its applications in medicinal chemistry, 2-(methylthio)-4-(trimethylstannyl)pyrimidine has potential uses in materials science. The presence of the trimethylstannyl group can facilitate the formation of coordination complexes with transition metals, which may have interesting electronic or optical properties. These materials could find applications in areas such as catalysis, sensors, and electronic devices.

The synthesis of 2-(methylthio)-4-(trimethylstannyl)pyrimidine typically involves a multi-step process that begins with the preparation of 2-methylthiopyrimidine-4-carbonitrile. This intermediate is then converted into the corresponding bromide or iodide derivative, which can undergo Stannylation with trimethyltin hydride to yield the final product. Each step requires careful optimization to ensure high yields and purity.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing 2-(methylthio)-4-(trimethylstannyl)pyrimidine. For example, catalytic systems based on palladium or copper have been developed to enhance the efficiency of Stannylation reactions while minimizing side products and waste generation.

The safety profile of 2-(methylthio)-4-(trimethylstannyl)pyrimidine is an important consideration for its use in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Laboratory personnel should use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 2-(methylthio)-4-(trimethylstannyl)pyrimidine (CAS No. 123061-59-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.

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